Cas no 1807115-60-1 (4-Bromopyrimidine-5-carboxaldehyde)
1807115-60-1 structure
Product Name:4-Bromopyrimidine-5-carboxaldehyde
CAS No:1807115-60-1
MF:C5H3BrN2O
MW:186.994119882584
CID:4815965
Update Time:2023-08-19
4-Bromopyrimidine-5-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
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- 4-Bromopyrimidine-5-carboxaldehyde
-
- Inchi： 1S/C5H3BrN2O/c6-5-4(2-9)1-7-3-8-5/h1-3H
- InChI Key： DSTAQLRNBDWZTJ-UHFFFAOYSA-N
- SMILES： BrC1C(C=O)=CN=CN=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 109
- XLogP3: 0.7
- Topological Polar Surface Area: 42.8
4-Bromopyrimidine-5-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A039002296-250mg |
4-Bromopyrimidine-5-carboxaldehyde |
1807115-60-1 | 98% | 250mg |
$808.74 | 2022-03-31 | |
| Alichem | A039002296-500mg |
4-Bromopyrimidine-5-carboxaldehyde |
1807115-60-1 | 98% | 500mg |
$1,141.99 | 2022-03-31 | |
| Alichem | A039002296-1g |
4-Bromopyrimidine-5-carboxaldehyde |
1807115-60-1 | 98% | 1g |
$2,145.71 | 2022-03-31 |
4-Bromopyrimidine-5-carboxaldehyde Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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